Cas no 158514-97-7 (11,11-dimethyl-5-oxa-3lambda6-thia-4-azatetracyclo6.2.1.0^{1,6}.0^{4,6}undecane-3,3-dione)

• Product Name: 11,11-dimethyl-5-oxa-3lambda6-thia-4-azatetracyclo6.2.1.0^{1,6}.0^{4,6}undecane-3,3-dione
• CAS No: 158514-97-7
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• CID: 5190886
• PubChem ID: 572659
• Update Time: 2025-06-11

11,11-dimethyl-5-oxa-3lambda6-thia-4-azatetracyclo6.2.1.0^{1,6}.0^{4,6}undecane-3,3-dione Chemical and Physical Properties

Names and Identifiers

• GBBJBUGPGFNISJ-UHFFFAOYSA-N
• 9,9-Dimethyltetrahydro-4h-4a,7-methanobenzo[c][1,2]oxazireno[2,3-b]isothiazole 3,3-dioxide
• 11,11-dimethyl-5-oxa-3lambda6-thia-4-azatetracyclo6.2.1.0^{1,6}.0^{4,6}undecane-3,3-dione

• Inchi： 1S/C10H15NO3S/c1-8(2)7-3-4-9(8)6-15(12,13)11-10(9,5-7)14-11/h7H,3-6H2,1-2H3
• InChI Key： GBBJBUGPGFNISJ-UHFFFAOYSA-N
• SMILES： S1(C([H])([H])C23C([H])([H])C([H])([H])C([H])(C([H])([H])C42N1O4)C3(C([H])([H])[H])C([H])([H])[H])(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 11,11-dimethyl-5-oxa-3lambda6-thia-4-azatetracyclo6.2.1.0^{1,6}.0^{4,6}undecane-3,3-dione

Research Brief on 11,11-dimethyl-5-oxa-3lambda6-thia-4-azatetracyclo[6.2.1.0^{1,6}.0^{4,6}]undecane-3,3-dione (CAS: 158514-97-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of heterocyclic compounds in drug discovery and development. Among these, 11,11-dimethyl-5-oxa-3lambda6-thia-4-azatetracyclo[6.2.1.0^{1,6}.0^{4,6}]undecane-3,3-dione (CAS: 158514-97-7) has emerged as a compound of interest due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential uses in medicine.

The compound, with its complex tetracyclic structure incorporating oxygen, sulfur, and nitrogen atoms, presents a challenging synthetic target. Recent studies have explored novel synthetic routes to improve yield and purity. One such approach involves a multi-step synthesis starting from readily available precursors, utilizing key intermediates to construct the intricate ring system. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structure and purity of the synthesized compound.

In terms of biological activity, preliminary studies suggest that 11,11-dimethyl-5-oxa-3lambda6-thia-4-azatetracyclo[6.2.1.0^{1,6}.0^{4,6}]undecane-3,3-dione exhibits promising pharmacological properties. In vitro assays have demonstrated its ability to modulate specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. The compound's unique structure appears to confer selectivity towards certain biological targets, reducing the likelihood of off-target effects—a critical consideration in drug development.

Further investigations into the compound's mechanism of action have revealed its potential as an inhibitor of key signaling molecules. Molecular docking studies suggest that the compound binds to active sites with high affinity, disrupting protein-protein interactions essential for disease progression. These findings have spurred interest in developing derivatives with enhanced potency and bioavailability, with several analogs currently under evaluation in preclinical models.

The therapeutic potential of 11,11-dimethyl-5-oxa-3lambda6-thia-4-azatetracyclo[6.2.1.0^{1,6}.0^{4,6}]undecane-3,3-dione extends beyond its initial applications. Recent research has explored its use in combination therapies, where it may act synergistically with existing drugs to improve efficacy. Additionally, its stability under physiological conditions makes it a candidate for formulation into various dosage forms, including oral and injectable preparations.

Despite these promising developments, challenges remain in the translation of this compound from bench to bedside. Issues such as scalability of synthesis, pharmacokinetic optimization, and thorough safety profiling need to be addressed. Ongoing studies are focusing on these aspects, with the aim of advancing the compound through the drug development pipeline. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 11,11-dimethyl-5-oxa-3lambda6-thia-4-azatetracyclo[6.2.1.0^{1,6}.0^{4,6}]undecane-3,3-dione represents an exciting avenue for drug discovery. Its unique chemical structure and promising biological activity make it a compound worthy of further investigation. As research continues to unravel its full potential, this molecule may pave the way for novel therapeutic interventions in various disease areas. Future studies should focus on optimizing its properties and elucidating its precise mechanisms of action to fully harness its medicinal value.